Cas no 1805997-03-8 (3-(Bromomethyl)-2-(difluoromethyl)-5-hydroxy-6-methoxypyridine)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-5-hydroxy-6-methoxypyridine
• CAS No: 1805997-03-8
• MF: C₈H₈BrF₂NO₂
• MW: 268.055428504944
• CID: 4887627
• Update Time: 2025-08-03

3-(Bromomethyl)-2-(difluoromethyl)-5-hydroxy-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-5-hydroxy-6-methoxypyridine

• Inchi： 1S/C8H8BrF2NO2/c1-14-8-5(13)2-4(3-9)6(12-8)7(10)11/h2,7,13H,3H2,1H3
• InChI Key： HSHZMRORCSYRSZ-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(N=C1C(F)F)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 2
• Topological Polar Surface Area: 42.4

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-5-hydroxy-6-methoxypyridine

3-(Bromomethyl)-2-(difluoromethyl)-5-hydroxy-6-methoxypyridine: A Comprehensive Overview

3-(Bromomethyl)-2-(difluoromethyl)-5-hydroxy-6-methoxypyridine, identified by the CAS number 1805997-03-8, is a highly specialized organic compound with a unique structure and diverse applications. This compound belongs to the class of pyridines, which are aromatic six-membered rings containing one nitrogen atom. The presence of multiple substituents, including a bromomethyl group, difluoromethyl group, hydroxyl group, and methoxy group, makes this compound particularly interesting for both academic research and industrial applications.

The synthesis of 3-(Bromomethyl)-2-(difluoromethyl)-5-hydroxy-6-methoxypyridine involves a series of intricate organic reactions. Researchers have employed various strategies, including nucleophilic substitution, electrophilic substitution, and coupling reactions, to achieve the desired product. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

One of the most notable features of this compound is its versatility in chemical reactions. The bromomethyl group serves as an excellent leaving group, enabling the formation of various derivatives through substitution reactions. Similarly, the difluoromethyl group imparts unique electronic properties to the molecule, enhancing its reactivity in certain environments. The hydroxyl and methoxy groups contribute to the compound's solubility and stability, making it suitable for a wide range of applications.

In terms of biological activity, 3-(Bromomethyl)-2-(difluoromethyl)-5-hydroxy-6-methoxypyridine has shown promising results in recent studies. Researchers have investigated its potential as an anti-inflammatory agent, where it demonstrated significant inhibitory effects on pro-inflammatory cytokines. Additionally, this compound has been explored for its antiviral properties, particularly against enveloped viruses such as influenza and herpes simplex virus.

The application of CAS 1805997-03-8 extends beyond pharmacology. It has been utilized in the development of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand in these systems has led to innovative solutions in gas storage and catalysis. Furthermore, this compound has been employed in sensor technologies due to its sensitivity to environmental changes such as pH and temperature.

Recent studies have also highlighted the potential of 3-(Bromomethyl)-2-(difluoromethyl)-5-hydroxy-6-methoxypyridine in green chemistry. Its use as a catalyst in asymmetric synthesis has opened new avenues for sustainable chemical processes. By leveraging its unique electronic properties, researchers have developed efficient pathways for the synthesis of chiral molecules with high enantioselectivity.

In conclusion, CAS 1805997-03-8, or 3-(Bromomethyl)-2-(difluoromethyl)-5-hydroxy-6-methoxypyridine, is a multifaceted compound with immense potential across various fields. Its structural complexity and reactivity make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and mechanisms involving this compound, its significance in the scientific community is expected to grow further.